Cas no 115310-16-2 (1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one)

1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one structure
115310-16-2 structure
Product Name:1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one
CAS No:115310-16-2
MF:C14H14N2O
MW:226.273763179779
CID:860312
Update Time:2026-04-29

1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-6,7-dihydro-1H-indazol-4(5H)-one
    • 1-benzyl-6,7-dihydro-5H-indazol-4-one
    • Inchi： InChI=1S/C14H14N2O/c17-14-8-4-7-13-12(14)9-15-16(13)10-11-5-2-1-3-6-11/h1-3,5-6,9H,4,7-8,10H2
    • InChI Key： KZRACVAICNSDTK-UHFFFAOYSA-N
    • SMILES： C1=CC=C(C=C1)CN2C3=C(C=N2)C(=O)CCC3

Computed Properties

  • Exact Mass: 226.11072
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 34.89

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